Cas no 1804892-77-0 (2,5-Dichloropyrimidine-4-carbonitrile)
1804892-77-0 structure
Product Name:2,5-Dichloropyrimidine-4-carbonitrile
CAS No:1804892-77-0
MF:C5HCl2N3
MW:173.987538099289
CID:4826601
Update Time:2023-08-19
2,5-Dichloropyrimidine-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-2,5-dichloropyrimidine
- 2,5-Dichloropyrimidine-4-carbonitrile
-
- Inchi： 1S/C5HCl2N3/c6-3-2-9-5(7)10-4(3)1-8/h2H
- InChI Key： DSGQZXLPVOWHHZ-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(N=C1C#N)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 164
- XLogP3: 1.8
- Topological Polar Surface Area: 49.6
2,5-Dichloropyrimidine-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A039001841-250mg |
4-Cyano-2,5-dichloropyrimidine |
1804892-77-0 | 98% | 250mg |
$890.43 | 2022-04-01 | |
| Alichem | A039001841-500mg |
4-Cyano-2,5-dichloropyrimidine |
1804892-77-0 | 98% | 500mg |
$1,130.22 | 2022-04-01 | |
| Alichem | A039001841-1g |
4-Cyano-2,5-dichloropyrimidine |
1804892-77-0 | 98% | 1g |
$1,923.04 | 2022-04-01 |
2,5-Dichloropyrimidine-4-carbonitrile Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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